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Compound of Interest

Compound Name: Promethazine maleate

Cat. No.: B1232396 Get Quote

Introduction

Promethazine is a first-generation antihistamine of the phenothiazine family with sedative and

antiemetic properties. Like all pharmaceutical compounds, ensuring the purity and stability of

promethazine is critical for its safety and efficacy. High-performance liquid chromatography

(HPLC) is a powerful analytical technique used to separate, identify, and quantify impurities and

degradation products in pharmaceutical substances. This application note details a stability-

indicating reverse-phase HPLC (RP-HPLC) method for the impurity profiling of promethazine

hydrochloride. The method is designed to be specific, accurate, and precise, in line with the

International Council for Harmonisation (ICH) guidelines.[1][2]

Principle

Reverse-phase chromatography is employed to separate promethazine and its related

impurities, which are polar molecules.[1] The stationary phase is non-polar (e.g., C8 or C18),

while the mobile phase is a polar mixture, typically consisting of an aqueous buffer and an

organic modifier like acetonitrile or methanol.[1] This setup allows for the effective separation of

promethazine from its more polar or less polar impurities based on their differential partitioning

between the stationary and mobile phases.
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1. Materials and Reagents

Promethazine Hydrochloride (PMZ·HCl) reference standard and test samples

Potassium dihydrogen phosphate (analytical grade)[1]

Potassium hydroxide (analytical grade)[1]

Acetonitrile (HPLC grade)[1][3]

Methanol (HPLC grade)[1]

Triethylamine (for pH adjustment, if necessary)

Purified water (Milli-Q or equivalent)[1]

Hydrochloric acid (for forced degradation)[1]

Sodium hydroxide (for forced degradation)[1]

Hydrogen peroxide (30%, for forced degradation)[1]

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV/PDA detector is suitable for this analysis.[1] The

following are representative chromatographic conditions compiled from various validated

methods.

Table 1: HPLC Chromatographic Conditions
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Parameter Condition 1[1][2] Condition 2[4][5] Condition 3[3]

Column

Symmetry Shield RP8

(150 mm x 4.6 mm, 5

µm)

Agilent Eclipse XDB-

C18 (250 mm x 4.6

mm, 5 µm)

SymmetryShield

RP18 (150 mm x 3.0

mm, 5 µm)

Mobile Phase A

3.4% Potassium

dihydrogen phosphate

in water, pH 7.0

Potassium dihydrogen

phosphate pH

3.0:acetonitrile (80:20

v/v)

20 mM Potassium

phosphate, pH 7.0

Mobile Phase B
Acetonitrile:Methanol

(60:40 v/v)

Potassium dihydrogen

phosphate pH

3.0:acetonitrile:metha

nol (10:10:80 v/v/v)

Acetonitrile

Gradient Elution
A linear gradient is

employed.[1]

A gradient elution is

utilized.[4][5]

A gradient elution is

utilized.[3]

Flow Rate 1.0 mL/min[1][2] 1.2 mL/min[4][5] 1.0 mL/min[3]

Detection Wavelength 254 nm[1][2][3] 224 nm[4][5] 254 nm[3]

Column Temperature 25°C[1][2] 40°C[4][5] Not Specified

Injection Volume 10.0 µL[1][2] Not Specified 10 µL

Sampler Temperature 4°C[1][2] Not Specified Not Specified

3. Preparation of Solutions

Diluent: A mixture of the mobile phase components is typically used as the diluent.

Standard Solution: Accurately weigh about 100 mg of Promethazine HCl reference standard

into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent. Pipette 5.0

mL of this solution into a 100 mL volumetric flask and dilute with the diluent to obtain a final

concentration of approximately 50 µg/mL.[1]

Test Solution: Prepare the test sample in the same manner as the standard solution to

achieve a similar final concentration.[1]
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4. Forced Degradation Studies Protocol

Forced degradation studies are essential to demonstrate the stability-indicating nature of the

HPLC method.[6] These studies involve subjecting the drug substance to stress conditions

more severe than accelerated stability testing.[6]

Acid Degradation: To a solution of promethazine, add 5.0 N HCl and keep at room

temperature for 30 minutes. Neutralize the solution with NaOH before analysis.[1]

Alkali Degradation: To a solution of promethazine, add 5.0 N NaOH and keep at room

temperature for 30 minutes. Neutralize the solution with HCl before analysis.[1]

Oxidative Degradation: Treat the promethazine solution with 30% H₂O₂ for 15 minutes at

room temperature.[1] Oxidative degradation of promethazine can lead to the formation of

promethazine 5-oxide and other degradation products via a semiquinone free radical.[7]

Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 60-80°C) for a

specified period. Also, reflux the drug solution at 60°C for one hour.

Photolytic Degradation: Expose the drug solution to UV light (e.g., 200 Wh/m²) and cool

white fluorescent light (e.g., 1.2 x 10⁶ lux hours).[1]

Humidity Degradation: Store the solid drug substance at 40°C and 75% relative humidity for

24 hours.[1]

Data Presentation
The results from the forced degradation studies are summarized in the table below. The

percentage of degradation is calculated by comparing the peak area of promethazine in the

stressed sample to that of an unstressed sample.

Table 2: Summary of Forced Degradation Studies
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Stress
Condition

Reagent/Co
ndition

Duration
Observatio
n

%
Degradatio
n

Major
Degradatio
n Product

Acidic 5.0 N HCl 30 min

No significant

degradation

observed.[1]

Not Detected -

Alkaline 5.0 N NaOH 30 min

No significant

degradation

observed.[1]

Not Detected -

Oxidative 30% H₂O₂ 15 min

Significant

degradation

observed.[1]

11.99%[1]

Impurity D

(likely

Promethazine

Sulfoxide)

Thermal

(Solid)
80°C 24 hours Stable

Not

Significant
-

Photolytic
200 Wh/m²

UV light
- Stable

Not

Significant
-

Humidity
40°C / 75%

RH
24 hours Stable

Not

Significant
-

Table 3: Known Impurities of Promethazine

Impurity Name Common Degradation Pathway

Promethazine Sulfoxide Oxidative[8]

Iso-promethazine Isomerization

N-Desmethyl Promethazine -

Phenothiazine -

Promethazine 5-oxide Oxidative[7]
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Caption: Experimental workflow for HPLC analysis of promethazine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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